Cas no 2260932-58-7 (rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one)

• Product Name: rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one
• CAS No: 2260932-58-7
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 6214368
• PubChem ID: 137944801
• Update Time: 2025-06-13

rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2260932-58-7
• EN300-6735763
• rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one

• Inchi： 1S/C8H16N2O/c1-8(2,3)6-4-5(9)7(11)10-6/h5-6H,4,9H2,1-3H3,(H,10,11)/t5-,6-/m0/s1
• InChI Key： QEDXXKFAGWMCMF-WDSKDSINSA-N
• SMILES： O=C1[C@H](C[C@@H](C(C)(C)C)N1)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one

Recent Advances in the Study of rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one (CAS: 2260932-58-7)

In recent years, the compound rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one (CAS: 2260932-58-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidinone derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and bioactive molecules. The unique structural features of this compound, including its stereochemistry and tert-butyl group, contribute to its distinct pharmacological properties.

Recent studies have focused on the synthesis and optimization of rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one to enhance its bioavailability and target specificity. Advanced synthetic routes, such as asymmetric catalysis and enzymatic resolution, have been employed to obtain enantiomerically pure forms of the compound. These efforts aim to improve its efficacy and reduce potential side effects in clinical applications.

One of the key findings in the latest research is the compound's role as a scaffold for designing inhibitors of proteases and kinases. Molecular docking studies have revealed that rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one can interact with the active sites of these enzymes, making it a valuable candidate for drug development. Additionally, its ability to modulate protein-protein interactions has opened new avenues for treating diseases such as cancer and neurodegenerative disorders.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one. Preliminary results indicate favorable metabolic stability and oral bioavailability, which are critical factors for its progression into preclinical and clinical trials. Furthermore, toxicity assessments have shown a promising safety profile, supporting its potential as a therapeutic agent.

In conclusion, rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one (CAS: 2260932-58-7) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Ongoing studies continue to explore its full therapeutic potential, with a focus on optimizing its chemical properties and expanding its applications. The integration of computational and experimental approaches is expected to further accelerate its development and translation into clinical use.